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Compound of Interest

Compound Name: Pentyl octanoate

Cat. No.: B1581169 Get Quote

Essential Safety and Handling Guide for Pentyl
Octanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Pentyl
octanoate in a laboratory setting. Our goal is to furnish procedural, step-by-step guidance to

ensure safe handling, storage, and disposal, thereby building a foundation of trust and

becoming your preferred source for laboratory safety information.

Pentyl octanoate is a fatty acid ester generally recognized as safe (GRAS) for use as a

flavoring agent.[1] While it does not meet the criteria for hazardous classification under the

Globally Harmonized System (GHS), proper laboratory safety practices are essential to

minimize exposure and ensure a safe working environment.[1] This document outlines the

necessary personal protective equipment (PPE), operational protocols, and disposal plans.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Pentyl octanoate is provided below

to inform safe handling practices.
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Property Value

CAS Number 638-25-5[2][3]

Molecular Formula C13H26O2[1][2][3]

Molecular Weight 214.34 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Odor Fruity[2]

Boiling Point Approximately 260 °C

Flash Point Approximately 104.7 °C (Combustible)[4]

Solubility
Insoluble in water; Soluble in alcohol and most

organic solvents[2]

Volatility Low[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Pentyl octanoate. While

Pentyl octanoate has a low hazard profile, adherence to these recommendations will protect

against potential irritation and unforeseen reactions.[2]
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Protection Type Recommended PPE Specification and Use

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are

recommended for handling

esters.[5][6] While nitrile

gloves are a common

laboratory choice, they offer

poor resistance to esters and

should be avoided for

prolonged contact.[7][8]

Always inspect gloves for

integrity before use.

Eye Protection Safety glasses or goggles

Wear chemical safety glasses

with side shields at a minimum.

For splash hazards, chemical

safety goggles that provide a

complete seal around the eyes

are recommended.

Skin and Body Protection Laboratory coat

A standard, long-sleeved

laboratory coat should be worn

to protect the skin and clothing

from splashes.

Respiratory Protection Generally not required

Due to its low volatility,

respiratory protection is not

typically necessary when

handling Pentyl octanoate in a

well-ventilated area. If aerosols

may be generated or work is

performed in an area with poor

ventilation, a NIOSH-approved

respirator with an organic

vapor cartridge should be

considered.
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Adherence to a structured workflow is critical for minimizing the risk of exposure and ensuring a

safe laboratory environment. The following diagram outlines the key steps for the safe handling

of Pentyl octanoate.
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Safe Handling Workflow for Pentyl Octanoate

Preparation

Handling

Cleanup & Disposal Storage

Don Appropriate PPE

Ensure Proper Ventilation

Transfer Chemical in Fume Hood

Avoid Inhalation and Contact

Keep Container Closed

Clean Spills Promptly Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste Properly

Decontaminate Work Area

Remove and Dispose of PPE

Ensure Container is Properly Labeled

Click to download full resolution via product page

Safe Handling Workflow for Pentyl octanoate.
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Experimental Protocols: Spill and Exposure
Procedures
Spill Cleanup Protocol:

Evacuate and Ventilate: If a large spill occurs, evacuate the immediate area and ensure

adequate ventilation.

Absorb: For small spills, absorb the liquid with an inert material such as vermiculite, sand, or

absorbent pads.

Collect: Carefully collect the absorbed material into a sealable container.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the sealed container and any contaminated cleaning materials as

chemical waste according to your institution's guidelines.

First-Aid Measures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and wash before reuse. Seek medical attention

if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.
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Disposal Plan
Proper disposal of Pentyl octanoate and its containers is essential to prevent environmental

contamination and comply with regulations. As Pentyl octanoate is not classified as a

hazardous waste, the disposal options are more straightforward than for regulated chemicals.

However, always consult your institution's Environmental Health and Safety (EHS) department

for specific guidance.

Waste Disposal Protocol:

Waste Type Disposal Procedure

Small Quantities of Liquid Waste (<50 mL)

Absorb the liquid onto a non-reactive absorbent

material (e.g., paper towels) and allow it to

evaporate in a certified chemical fume hood.

Dispose of the dry absorbent material in the

regular trash, unless otherwise specified by

institutional policy.[9]

Large Quantities of Liquid Waste (>50 mL)

Absorb the liquid onto an inert material (e.g.,

vermiculite, cat litter). Place the absorbed

material in a sealed, properly labeled container.

Arrange for collection by your institution's

hazardous waste disposal service or a licensed

chemical waste contractor.[9][10]

Contaminated PPE (Gloves, etc.)

Dispose of contaminated gloves and other

disposable PPE in the regular laboratory trash,

provided they are not grossly contaminated. If

heavily contaminated, they should be collected

with the chemical waste.

Empty Containers

Rinse the container thoroughly with a suitable

solvent (e.g., ethanol). Allow the container to air

dry in a well-ventilated area. The rinsed

container can typically be disposed of in the

regular trash or recycled, depending on local

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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